2-Phenethyl-piperidine hydrochloride

• IUPAC Name: 2-(2-phenylethyl)piperidine;hydrochloride
• InChI: InChI=1S/C13H19N.ClH/c1-2-6-12(7-3-1)9-10-13-8-4-5-11-14-13;/h1-3,6-7,13-14H,4-5,8-11H2;1H
• InChI Key: LKRVIZWTPZPKQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCC2=CC=CC=C2.Cl
• Molecular Formula: C13H20ClN
• Molecular Weight: 225.76 g/mol
• CAS No.: 1185299-32-4

Description

2-Phenethyl-piperidine hydrochloride is a chemical compound with the molecular formula C13H19N•HCl and a molecular weight of 225.76. It is used for research purposes.

Synthesis Analysis

Piperidine derivatives, including this compound, are synthesized through various intra- and intermolecular reactions. A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered piperidine ring attached to a phenethyl group. The 1H chemical shifts of the protons in the piperidine ring are estimated to be in the range of 1.1 – 3.0 ppm.

Chemical Reactions Analysis

Piperidine synthesis involves various reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. Specific methods of piperidine synthesis have been reviewed in several papers.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 225.76. More specific physical and chemical properties such as melting point, solubility, and stability are not available in the search results.

Mechanism of Action

Target of Action

The primary target of 2-Phenethyl-piperidine hydrochloride is the kappa-opiate receptor . The kappa-opiate receptor is a type of opioid receptor that binds to opiate-like compounds in the brain. This receptor plays a significant role in pain perception, consciousness, motor control, and mood .

Mode of Action

This compound acts primarily as a kappa-opiate receptor agonist . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, this compound binds to the kappa-opiate receptor, triggering a response that can lead to analgesic effects .

Biochemical Pathways

The metabolism of this compound can be anticipated to generally involve reactions like hydrolysis, hydroxylation (and further oxidation steps), N - and O -dealkylation and O -methylation . Hydroxylation occurs on the 2 or 3 position of the piperidine ring, at the phenyl ring of the anilino moiety, at the ethyl linker or the phenyl ring of the phenethyl moiety, or along the amide alkyl chain .

Result of Action

The molecular and cellular effects of this compound’s action are primarily related to its interaction with the kappa-opiate receptor. As a kappa-opiate receptor agonist, this compound can initiate a physiological response that may lead to analgesic effects . .

Biochemical Analysis

Biochemical Properties

2-Phenethyl-piperidine hydrochloride plays a significant role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with opioid receptors, similar to other piperidine derivatives . These interactions are primarily through binding to the receptor sites, influencing the receptor’s activity. Additionally, this compound may interact with enzymes involved in metabolic pathways, affecting their catalytic activities .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the central nervous system by altering neurotransmitter release and receptor activity . This compound can also impact gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as opioid receptors, leading to their activation or inhibition . This binding can result in changes in gene expression, either by directly interacting with DNA or by modulating the activity of transcription factors . Additionally, this compound can inhibit or activate enzymes, further influencing cellular processes and metabolic pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions but may degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated sustained effects on cellular processes, although the extent of these effects can vary .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal effects, while higher doses can lead to significant physiological changes . Threshold effects have been observed, where a certain dosage is required to elicit a noticeable response. At very high doses, this compound can cause toxic or adverse effects, including neurotoxicity and other systemic issues .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism, leading to the production of various metabolites . These interactions can affect metabolic flux and alter metabolite levels within cells. The compound’s metabolism may involve reactions such as hydroxylation, dealkylation, and conjugation with glucuronic acid or sulfate .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . For instance, it may be transported across cell membranes by specific carrier proteins, affecting its bioavailability and efficacy .

Subcellular Localization

This compound exhibits specific subcellular localization, which can impact its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is crucial for its interaction with specific biomolecules and its overall biochemical effects.